Cas no 89039-89-4 (1-Butanaminium, N,N,N-triethyl-, sulfate (1:1))
89039-89-4 structure
Product Name:1-Butanaminium, N,N,N-triethyl-, sulfate (1:1)
CAS No:89039-89-4
MF:C10H25NO4S
MW:255.374802350998
CID:614849
PubChem ID:71321691
Update Time:2025-04-19
1-Butanaminium, N,N,N-triethyl-, sulfate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanaminium, N,N,N-triethyl-, sulfate (1:1)
- butyl(triethyl)azanium,hydrogen sulfate
- DTXSID00751469
- 89039-89-4
- butyl triethylammonium hydrogen sulfate
- N,N,N-Triethylbutan-1-aminium hydrogen sulfate
-
- Inchi: 1S/C10H24N.H2O4S/c1-5-9-10-11(6-2,7-3)8-4;1-5(2,3)4/h5-10H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
- InChI Key: NCUCRVKJQWJFIE-UHFFFAOYSA-M
- SMILES: S(=O)(=O)([O-])O.[N+](CC)(CC)(CC)CCCC
Computed Properties
- Exact Mass: 255.15042945g/mol
- Monoisotopic Mass: 255.15042945g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 153
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.8Ų
1-Butanaminium, N,N,N-triethyl-, sulfate (1:1) Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
89039-89-4 (1-Butanaminium, N,N,N-triethyl-, sulfate (1:1)) Related Products
- 56211-70-2(Tetrapropylammonium Bisulfate)
- 59158-14-4(Methyltrioctylammonium hydrogen sulfate)
- 2472-88-0(Tetrabutylammonium sulfate)
- 104903-23-3(Trimethyltetradecylammonium hydrogen sulfate)
- 103999-25-3(dodecyltrimethylammonium hydrogen sulfate)
- 68214-07-3(Cetyltrimethylammonium Hydrogensulfate)
- 32503-27-8(Tetrabutylammonium hydrogensulfate)
- 32503-34-7(Tetrahexylammonium Hydrogensulfate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk